N'-[1-(1,2-dihydro-5-acenaphthylenyl)ethylidene]-4-methoxybenzohydrazide

• IUPAC Name: N-[(Z)-1-(1,2-dihydroacenaphthylen-5-yl)ethylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C22H20N2O2/c1-14(23-24-22(25)17-8-11-18(26-2)12-9-17)19-13-10-16-7-6-15-4-3-5-20(19)21(15)16/h3-5,8-13H,6-7H2,1-2H3,(H,24,25)/b23-14-
• InChI Key: AAJFQPQGEPQUDW-UCQKPKSFSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)OC)C2=CC=C3CCC4=C3C2=CC=C4
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)OC)/C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

“N’-[1-(1,2-dihydro-5-acenaphthylenyl)ethylidene]-4-methoxybenzohydrazide” is a complex organic compound. Based on its name, it likely contains an acenaphthylene group, which is a polycyclic aromatic hydrocarbon. The “1,2-dihydro” prefix suggests that this acenaphthylene group has been hydrogenated at the 1 and 2 positions. The “ethylidene” group indicates a form of ethylene attached to the molecule, and “4-methoxybenzohydrazide” suggests the presence of a benzohydrazide group with a methoxy group at the 4 position.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a polycyclic aromatic system. Detailed structural analysis would require experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the acenaphthylene group, the ethylidene group, and the benzohydrazide group. Each of these groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Properties such as solubility, melting point, boiling point, and reactivity could be predicted based on the properties of similar compounds.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Future Directions

The potential applications and future directions for research on this compound would depend on its physical and chemical properties, as well as its biological activity (if any). Potential areas of interest could include materials science (if the compound has interesting optical or electronic properties) or medicinal chemistry (if the compound shows biological activity).